Cas no 2155855-86-8 (3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole
• CAS No: 2155855-86-8
• MF: C₃H₂BrF₂N₃
• MW: 197.96888589859
• CID: 5154609
• PubChem ID: 132371386
• Update Time: 2025-05-21

3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole

• Inchi： 1S/C3H2BrF2N3/c4-2-7-1-9(8-2)3(5)6/h1,3H
• InChI Key： FHOLCYBOSNUNQG-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=NC(Br)=N1

Additional information on 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole

3-Bromo-1-(Difluoromethyl)-1H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole (CAS No. 2155855-86-8) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of a bromine atom at the 3-position and a difluoromethyl group at the 1-position introduces interesting electronic and steric properties that make this compound a valuable building block in modern chemical synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole through various routes. One notable approach involves the reaction of 1H-1,2,4-triazole derivatives with alkyl halides under specific catalytic conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. The incorporation of fluorine atoms into the molecule further enhances its stability and reactivity, as fluorinated compounds are known for their unique electronic properties and resistance to degradation.

The structural uniqueness of 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole lies in its ability to act as both an electron-deficient and electron-rich species depending on the reaction conditions. This dual nature makes it an excellent candidate for various types of cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex molecular architectures required for drug development and material synthesis.

In terms of applications, 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity through hydrogen bonding and π-interactions makes it a potential lead compound for designing novel therapeutic agents. Recent studies have explored its role as a kinase inhibitor and its potential in targeting cancer-related pathways. The fluorinated methyl group contributes significantly to the compound's pharmacokinetic properties by improving bioavailability and reducing metabolic liabilities.

Beyond medicinal chemistry, 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole has also found applications in agrochemicals. Its ability to inhibit plant pathogens at low concentrations makes it a candidate for developing environmentally friendly pesticides. Researchers have reported that this compound exhibits potent activity against fungal pathogens such as *Fusarium graminearum* and *Botrytis cinerea*, which are major threats to crop productivity worldwide.

The synthesis and characterization of 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry and electronic distribution, which are critical for understanding its reactivity and functionality.

From a sustainability perspective, the development of greener synthetic routes for 3-bromo-1-(difluoromethyl)-1H-1,2,4-triazole is an active area of research. The use of renewable feedstocks and catalytic systems that minimize waste generation is being explored to align with global efforts toward sustainable chemistry practices.

In conclusion, 3-bromo-1-(difluoromethyl)-1H-1